Cas no 933760-18-0 (N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine)

• Product Name: N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine
• CAS No: 933760-18-0
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• MDL: MFCD12027202
• CID: 2131802
• PubChem ID: 25219599
• Update Time: 2025-10-29

N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-(tetrahydrofuran-2-ylmethyl)piperidin-4-amine
• STK503946
• BB 0261682
• N-methyl-N-(4-piperidyl)-N-tetrahydro-2-furanylmethylamine
• N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine

• MDL： MFCD12027202
• Inchi： 1S/C11H22N2O/c1-13(9-11-3-2-8-14-11)10-4-6-12-7-5-10/h10-12H,2-9H2,1H3
• InChI Key： DOBMVARRMXTNME-UHFFFAOYSA-N
• SMILES： O1CCCC1CN(C)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Topological Polar Surface Area: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine

N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine (CAS No. 933760-18-0): A Comprehensive Overview

N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine (CAS No. 933760-18-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has garnered considerable attention for its potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine.

Chemical Structure and Properties

N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine is a complex organic molecule that belongs to the class of piperidine derivatives. Its molecular formula is C₁₂H₂₁N₃O, and it has a molecular weight of approximately 215.31 g/mol. The compound features a piperidine ring with a methyl group and an oxolan-2-ylmethyl group attached to the nitrogen atom at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications in medicinal chemistry.

The solubility of N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine in water is moderate, and it is generally more soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is around 65°C, and it exhibits good stability under standard laboratory conditions. These properties make it suitable for use in a wide range of experimental protocols and formulations.

Synthesis Methods

The synthesis of N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine has been reported using several different approaches. One common method involves the reaction of 4-piperidinemethanamine with 2-(chloromethyl)tetrahydrofuran in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yields and purity.

Another approach involves the use of palladium-catalyzed coupling reactions, which have gained popularity due to their efficiency and versatility. For example, the coupling of 4-piperidinemethanamine with an appropriate boronic acid or halide can yield N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine with excellent selectivity. These methods not only provide high yields but also allow for the synthesis of structurally diverse analogs, which can be valuable for further optimization and lead identification.

Biological Activities and Applications

N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine has shown promising biological activities in various preclinical studies. One of its key applications is as a modulator of neurotransmitter systems, particularly those involving serotonin (5-HT) and dopamine (DA). Research has demonstrated that this compound can selectively bind to specific receptors, such as the serotonin transporter (SERT) and dopamine transporter (DAT), thereby modulating neurotransmitter levels in the brain.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the effects of N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amine on behavioral models of depression and anxiety. The results showed that this compound exhibited significant antidepressant-like effects in rodent models, comparable to those observed with established antidepressants such as fluoxetine. Additionally, it demonstrated anxiolytic properties without causing adverse side effects commonly associated with traditional anxiolytics.

Beyond its potential as an antidepressant and anxiolytic agent, N-methyl-N-(oxolan-2-yl)methylpiperidin-4-amnine has also been explored for its neuroprotective properties. Studies have shown that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and modulating intracellular signaling pathways involved in cell survival. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of N-methyl-N-(oxolan-2-yi)methypiperidin--amine. For instance, a study published in ACS Chemical Neuroscience explored the use of this compound as a potential treatment for substance use disorders. The researchers found that it could effectively reduce drug-seeking behavior in animal models by modulating dopaminergic signaling pathways without causing significant side effects.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the pharmacokinetic properties of N-methyl-N-(oxolan--yimethypipendn--amnine). They found that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low clearance rates. These properties make it suitable for further development as an orally administered therapeutic agent.

Conclusion

N-methyN-(oxoian--yimethypipendn--amnine)